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Cat. No.: B134164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4'-Benzyloxy-2-
bromopropiophenone (CAS: 35081-45-9), a key intermediate in the synthesis of the selective

estrogen receptor modulator (SERM), Bazedoxifene. This document details the

physicochemical properties, synthesis, and applications of this compound. Experimental

protocols for its synthesis and its utilization in the preparation of Bazedoxifene intermediates

are provided. Furthermore, this guide discusses the current understanding of its biological

activity and safety profile.

Chemical and Physical Properties
4'-Benzyloxy-2-bromopropiophenone is a solid organic compound.[1] Its key properties are

summarized in the table below.
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Property Value Reference

CAS Number 35081-45-9 [2][3]

Molecular Formula C₁₆H₁₅BrO₂ [3][4]

Molecular Weight 319.19 g/mol [3][4]

IUPAC Name

2-bromo-1-(4-

phenylmethoxyphenyl)propan-

1-one

[3]

Synonyms

2-Bromo-4'-

benzyloxypropiophenone, 1-(4-

(Benzyloxy)phenyl)-2-

bromopropan-1-one

[2][3]

Appearance
White to light yellow crystalline

powder
[5]

Melting Point 71-81 °C [5]

Boiling Point (Predicted) 424.6±25.0 °C

Density (Predicted) 1.354±0.06 g/cm³

Solubility

Soluble in methylene chloride.

Sparingly soluble in methanol

and acetone.[6] Soluble in

water (2.342g/L at 25°C).[7]

Purity ≥98% (HPLC) [8]

Storage

Store in a freezer at -20°C,

under an inert atmosphere.

Keep the container tightly

closed in a dry and well-

ventilated place.[6]

Synthesis and Application
Synthesis of 4'-Benzyloxy-2-bromopropiophenone
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While specific, detailed, and citable experimental protocols for the synthesis of 4'-Benzyloxy-2-
bromopropiophenone are not readily available in the searched literature, a general synthetic

approach involves the bromination of 4'-benzyloxypropiophenone. This reaction is a type of

alpha-bromination of a ketone.

Experimental Protocol: Representative Synthesis of 4'-Benzyloxy-2-bromopropiophenone

Disclaimer: This is a representative protocol based on general organic chemistry principles for

the bromination of ketones and should be adapted and optimized under appropriate laboratory

settings.

Materials:

4'-Benzyloxypropiophenone

N-Bromosuccinimide (NBS)

A radical initiator (e.g., Azobisisobutyronitrile - AIBN, or benzoyl peroxide)

Anhydrous carbon tetrachloride (CCl₄) or other suitable non-polar solvent

Inert gas (e.g., Nitrogen or Argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4'-

benzyloxypropiophenone in anhydrous carbon tetrachloride under an inert atmosphere.

Add N-Bromosuccinimide (1.0-1.2 equivalents) and a catalytic amount of a radical initiator

(e.g., AIBN) to the solution.

Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Upon completion of the reaction, cool the mixture to room temperature.

Filter the reaction mixture to remove the succinimide byproduct.
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Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to yield 4'-Benzyloxy-2-bromopropiophenone as a

solid.
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Application in the Synthesis of Bazedoxifene
Intermediate
4'-Benzyloxy-2-bromopropiophenone is a crucial intermediate in the manufacturing of

Bazedoxifene acetate, a SERM used for the treatment of osteoporosis.[2][4] It is used to

construct the indole core of the Bazedoxifene molecule.

Experimental Protocol: Synthesis of a Bazedoxifene Intermediate

This protocol is adapted from the general procedures described in the patent literature for the

synthesis of Bazedoxifene intermediates.

Materials:

4'-Benzyloxy-2-bromopropiophenone

N-(4-benzyl)-4-benzyloxyaniline derivative

A non-nucleophilic base (e.g., Triethylamine)

A high-boiling polar aprotic solvent (e.g., N,N-Dimethylformamide - DMF)

Inert gas (e.g., Nitrogen or Argon)

Procedure:

To a solution of the N-(4-benzyl)-4-benzyloxyaniline derivative in DMF in a reaction vessel

under an inert atmosphere, add 4'-Benzyloxy-2-bromopropiophenone.

Add triethylamine to the reaction mixture.

Heat the reaction mixture to a temperature between 100-130°C and maintain for 3-6 hours.

Monitor the reaction for the formation of the 5-benzyloxy-2-(4-(benzyloxyphenyl)-3-methyl-

1H-indol derivative by a suitable analytical method like HPLC.

Upon completion, cool the reaction mixture.
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The product can be isolated by precipitation upon the addition of water or an anti-solvent,

followed by filtration.

Further purification of the intermediate can be achieved by recrystallization or column

chromatography.
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Biological Activity and Safety
Biological Activity
The biological activity of 4'-Benzyloxy-2-bromopropiophenone has not been extensively

studied. One source describes it as an estrogenic compound that may bind to estrogen

receptors, potentially inducing transcriptional activation and protein synthesis.[9] It is suggested

that it can be metabolized by cytochrome P450 enzymes in the liver.[9] However, these

statements are general and are not substantiated by specific experimental data for this

compound in the available literature.
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It is important to note that the estrogenic activity of various benzophenone derivatives has been

investigated, with some showing estrogenic effects in in vitro and in vivo models.[10][11][12]

[13] However, the structure-activity relationship is complex, and these findings cannot be

directly extrapolated to 4'-Benzyloxy-2-bromopropiophenone.

There is no detailed information available regarding the interaction of 4'-Benzyloxy-2-
bromopropiophenone with specific signaling pathways.

Safety and Toxicology
4'-Benzyloxy-2-bromopropiophenone is considered a hazardous chemical.[3] It may be

harmful if swallowed, cause skin irritation, and may cause an allergic skin reaction.[3] One

study has identified 4'-benzyloxy-2-bromopropiophenone as a mutagenic impurity in the

synthesis of Bazedoxifene Acetate.[14] This is a critical consideration for its handling and for

the purification of the final active pharmaceutical ingredient.

Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H317: May cause an allergic skin reaction

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray

P280: Wear protective gloves/protective clothing/eye protection/face protection

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell

P302+P352: IF ON SKIN: Wash with plenty of soap and water
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Conclusion
4'-Benzyloxy-2-bromopropiophenone is a valuable chemical intermediate, primarily for the

synthesis of the SERM Bazedoxifene. Its physicochemical properties are well-documented, and

a general synthetic route is understood. However, there is a lack of detailed, published

experimental protocols for its synthesis and a significant gap in the understanding of its specific

biological activities and mechanisms of action. The identification of this compound as a

mutagenic impurity underscores the importance of stringent quality control in its use in

pharmaceutical manufacturing. Further research into the biological effects and potential

signaling pathway interactions of 4'-Benzyloxy-2-bromopropiophenone is warranted to fully

characterize its toxicological profile.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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